2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C16H11F3N2O2
• Molecular Weight: 320.27 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H11F3N2O2/c17-16(18,19)11-6-2-3-7-12(11)20-15(22)9-13-10-5-1-4-8-14(10)23-21-13/h1-8H,9H2,(H,20,22)
• InChI Key: BMIUSQORDDASGW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NC3=CC=CC=C3C(F)(F)F

Description

2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as BTA-1, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. BTA-1 has been shown to exhibit a range of biological and chemical properties, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It may also interact with cell membranes and alter their properties.
Biochemical and Physiological Effects:
2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of certain enzymes and proteins, and the alteration of cell membrane properties. It has also been shown to have antioxidant properties and to exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology and developing new anticancer therapies. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, including further investigation of its anticancer properties and its potential use as a fungicide and insecticide. Additionally, research could focus on elucidating its mechanism of action and developing new derivatives with improved properties. Overall, 2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is a promising compound with many potential applications in various fields of research.

Synthesis Methods

2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction of 2-aminobenzoxazole with 2-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. Other methods involve the use of different starting materials and reaction conditions, but the end product is typically the same.

Scientific Research Applications

2-(1,2-benzoxazol-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential as a fungicide and insecticide, as well as for its ability to inhibit the activity of certain enzymes and proteins.